Cas no 1414864-09-7 (3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol)

• Product Name: 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol
• CAS No: 1414864-09-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 2083477
• Update Time: 2025-07-18

3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrano[3,2-b]pyridin-8-ol,3,4-dihydro-
• 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol

• Inchi： 1S/C8H9NO2/c10-7-3-4-9-6-2-1-5-11-8(6)7/h3-4H,1-2,5H2,(H,9,10)
• InChI Key： JFVUNBXCJHTYQU-UHFFFAOYSA-N
• SMILES： O1C2C(C=CNC=2CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 253
• Topological Polar Surface Area: 38.3

Additional information on 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol

Comprehensive Analysis of 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol (CAS No. 1414864-09-7): Properties, Applications, and Research Insights

3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol (CAS No. 1414864-09-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural framework. This molecule features a fused pyrano[3,2-b]pyridine core, which is a privileged scaffold in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its hydroxyl group at the 8-position offers versatility for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The compound's relevance is further highlighted by its alignment with current trends in small-molecule drug development. With the rise of AI-driven drug design and computational chemistry, 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol has been studied for its molecular docking potential against various biological targets. Recent publications suggest its utility in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Additionally, its low toxicity profile and bioavailability make it a candidate for orphan drug formulations, addressing unmet medical needs.

From a synthetic perspective, the compound's CAS No. 1414864-09-7 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its industrial demand. Its scalable synthesis routes have been optimized using green chemistry principles, such as catalytic hydrogenation and microwave-assisted reactions. These methods align with the global push toward sustainable manufacturing, a key concern for pharmaceutical companies and regulatory agencies.

In the context of intellectual property, 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-8-ol has been cited in several patent applications for neuroprotective agents and metabolic disorder treatments. Its structural analogs are also investigated for COVID-19-related research, particularly in inhibiting viral protease enzymes. This versatility underscores its importance in multidisciplinary research.

For researchers seeking high-purity samples, the compound is commercially available from specialty chemical suppliers with HPLC and NMR certification. Quality control protocols emphasize residual solvent limits and stability testing, ensuring compliance with ICH guidelines. Its storage conditions (typically 2–8°C under inert atmosphere) are critical to maintain its chemical integrity.

Future directions for CAS No. 1414864-09-7 include exploring its structure-activity relationships (SAR) and cocrystallization with target proteins. As fragment-based drug discovery gains traction, this compound's molecular weight (207.22 g/mol) and logP (~1.5) position it as a promising lead compound. Collaborative efforts between academia and biotech sectors are expected to unlock its full potential.